AKB48 N-Pentanoic Acid

Specification

• CAS No.: 1630022-94-4
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 5-[3-(1-adamantylcarbamoyl)indazol-1-yl]pentanoic acid
• Standard InChI: InChI=1S/C23H29N3O3/c27-20(28)7-3-4-8-26-19-6-2-1-5-18(19)21(25-26)22(29)24-23-12-15-9-16(13-23)11-17(10-15)14-23/h1-2,5-6,15-17H,3-4,7-14H2,(H,24,29)(H,27,28)
• Standard InChI Key: CMCIJYXHEYJYQU-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)C4=NN(C5=CC=CC=C54)CCCCC(=O)O
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)C4=NN(C5=CC=CC=C54)CCCCC(=O)O
• Appearance: Assay:≥98%A crystalline solid

Introduction

Pharmacological Profile

Mechanism of Action

AKB48 N-Pentanoic Acid, like other synthetic cannabinoids, interacts with the endocannabinoid system in the body. Specifically, it binds to cannabinoid receptors CB1 and CB2, activating various signaling pathways that modulate neurotransmitter release and produce physiological effects. This interaction with cannabinoid receptors is similar to that of THC (tetrahydrocannabinol), the active component in cannabis, which explains the cannabis-like effects produced by synthetic cannabinoids.

Metabolic Pathways

The metabolism of AKB48 involves several pathways, with the formation of N-Pentanoic Acid being one of the major routes. This metabolic transformation occurs primarily through:

• Oxidation of the terminal carbon of the pentyl chain

• Formation of a carboxylic acid group

• Potential conjugation with glucuronic acid for elimination

Research has shown that AKB48 N-Pentanoic Acid is a significant urinary metabolite of AKB48, making it valuable for toxicological screening and confirmation of AKB48 consumption.

Analytical Detection and Quantification

Detection Methodologies

Several analytical techniques have been developed for the detection and quantification of AKB48 N-Pentanoic Acid in biological samples. A particularly effective method employs ultra-high pressure liquid chromatography-quadrupole time of flight-mass spectrometry (UHPLC-QTOF-MS).

The analytical workflow typically includes:

• Sample treatment with β-glucuronidase to hydrolyze potential conjugates

• Solid-phase extraction for sample cleanup and concentration

• Chromatographic separation using a C18-column

• Gradient elution with water and acetonitrile (both containing 0.1% formic acid)

• Mass spectrometric detection and quantification

Analytical Performance

The validated method described in research shows impressive analytical performance characteristics:

Parameter	Performance
Detection Limit	0.1-12 ng/mL (compound-dependent)
Matrix Effects	Within acceptable range
Extraction Recovery	Validated as satisfactory
Linearity	Confirmed across relevant concentration ranges
Precision	Method validated as precise
Accuracy	Method validated as accurate
Specificity	High selectivity for target compounds
Stability	Confirmed stability under analysis conditions

This analytical methodology has been proven sensitive, selective, and robust for routine use in detecting AKB48 N-Pentanoic Acid and other synthetic cannabinoid metabolites.

Forensic and Clinical Significance

Prevalence in Drug Testing

A study analyzing 1,000 urine samples from subjects in drug withdrawal programs found that AKB48 N-Pentanoic Acid was among the metabolites detected and confirmed in 2.3% of the samples. This finding highlights the ongoing presence of synthetic cannabinoids in certain populations and underscores the importance of including this metabolite in comprehensive drug screening panels.

Standardized Testing

The clinical and forensic importance of AKB48 N-Pentanoic Acid is further evidenced by its inclusion in standardized laboratory testing protocols. The compound has been assigned the LOINC code 87489-1 for testing its presence in urine by confirmatory methods. This standardization facilitates consistent reporting and interpretation of test results across different laboratories and healthcare systems.

Public Health Implications

The detection of AKB48 N-Pentanoic Acid has significant public health implications, as it indicates the use of synthetic cannabinoids that are often associated with adverse health effects. Products containing synthetic cannabinoids like AKB48 are sold under various names including Spice, Potpourri, Smoke, K2, Zombie, Kush, and Cloud 10. These products are typically consumed by spraying the compound on botanical material for smoking, although they can also be ingested in liquid or powder form.

Comparative Analysis with Related Compounds

Structural Relationships

AKB48 N-Pentanoic Acid shares structural similarities with other synthetic cannabinoid metabolites, particularly:

Compound	Structural Relationship	Key Differences
JWH 018 N-pentanoic acid metabolite	Both are N-pentanoic acid metabolites of synthetic cannabinoids	Different core structure (indole vs. indazole)
5-fluoro AKB48 N-(4-hydroxypentyl) metabolite	Both derived from AKB48 family	Fluorination and hydroxylation vs. carboxylation
AKB48 N-(4-hydroxypentyl) metabolite	Both are metabolites of AKB48	Hydroxylation vs. carboxylation of the N-alkyl chain

The unique carboxylation of the N-alkyl chain in AKB48 N-Pentanoic Acid provides distinctive analytical properties that can be leveraged for specific detection.

Research Applications

AKB48 N-Pentanoic Acid serves as an analytical reference standard in forensic laboratories for detecting the presence of synthetic cannabinoids in biological samples. Its identification in urine samples provides definitive evidence of AKB48 consumption, making it valuable for forensic investigations.

Toxicological Studies

The compound is studied to better understand the toxicological effects of synthetic cannabinoids and their metabolites. Such research is crucial given the potential health risks associated with synthetic cannabinoid use.

Pharmacological Research

Research on AKB48 N-Pentanoic Acid contributes to the understanding of the pharmacokinetics and pharmacodynamics of synthetic cannabinoids. This knowledge is essential for developing effective interventions for intoxication cases and for informing public health policies.

Analytical Method Development

AKB48 N-Pentanoic Acid is used in the development and validation of analytical methods for detecting and quantifying synthetic cannabinoids. As new synthetic cannabinoids continue to emerge, robust analytical methods are essential for keeping pace with the evolving landscape of recreational drugs.